Cas no 40216-82-8 (H-Orn-OMe Dihydrochloride)

• Product Name: H-Orn-OMe Dihydrochloride
• CAS No: 40216-82-8
• MF: C₆H₁₆Cl₂N₂O₂
• MW: 219.109439849854
• MDL: MFCD00190977
• CID: 55182
• PubChem ID: 14273060
• Update Time: 2025-05-21

H-Orn-OMe Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl L-ornithine dihydrochloride
• L-Ornithine methyl ester dihydrochloride
• H-L-Orn-OMe*2HCl
• H-L-Orn-OMe.2HCl
• H-Orn-OMe · 2 HCl
• H-Orn-OMe 2HCl
• H-Orn-OMe.2HCl
• methyl (2S)-2,5-diaminopentanoate,dihydrochloride
• (S)-Methyl 2,5-diaminopentanoate dihydrochloride
• H-D-Met-OMe.HCl
• H-Orn-OMe?HCl
• H-Orn-OMe 2 HCl
• L-Ornithine, methyl ester, dihydrochloride
• Methyl L-ornithine HCl
• H-Orn-OMe2HCl
• H-Orn-OMe-2HCl
• H-Orn-OMe yen2HCl
• PubChem18996
• H-Orn-OMe dihydrochloride
• KSC491O3L
• methyl ornitinate, dihydrochloride
• SNFZNVWAQDVFAK-XRIGF
• AM20100070
• AKOS015924229
• ornithine methyl ester dihydrochloride
• EINECS 254-841-5
• 40216-82-8
• L-Ornithine methyl ester 2HCl
• I10675
• H-L-Orn-OMe Dihydrochloride
• W-106377
• methyl (2S)-2,5-diaminopentanoate;dihydrochloride
• methyl (S)-2,5-diaminopentanoate dihydrochloride
• MFCD00190977
• H-Orn-OMe 2 hydrochloride
• SCHEMBL4806054
• AKOS015907728
• METHYL (2S)-2,5-DIAMINOPENTANOATE DIHYDROCHLORIDE
• DTXSID30193212
• SNFZNVWAQDVFAK-XRIGFGBMSA-N
• L-Ornithine methyl ester dihydrochloride (H-L-Orn-OMe.2HCl)
• AS-17590
• DTXCID40115703
• H-Orn-OMe Dihydrochloride

• MDL： MFCD00190977
• Inchi： 1S/C6H14N2O2.2ClH/c1-10-6(9)5(8)3-2-4-7;;/h5H,2-4,7-8H2,1H3;2*1H/t5-;;/m0../s1
• InChI Key： SNFZNVWAQDVFAK-XRIGFGBMSA-N
• SMILES： Cl.Cl.O(C)C([C@H](CCCN)N)=O

Computed Properties

• Exact Mass: 218.05900
• Monoisotopic Mass: 218.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3

Experimental Properties

• Color/Form: No data available
• Melting Point: 197-200°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 78.34000
• LogP: 2.23020
• Specific Rotation: +48.15° (c=1% in H2O)
• Vapor Pressure: No data available

H-Orn-OMe Dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on H-Orn-OMe Dihydrochloride

Recent Advances in the Application of H-Orn-OMe Dihydrochloride (CAS: 40216-82-8) in Chemical Biology and Pharmaceutical Research

H-Orn-OMe Dihydrochloride (CAS: 40216-82-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of modified peptides and peptidomimetics, which are crucial for targeting various biological pathways. This research briefing provides an overview of the latest advancements involving H-Orn-OMe Dihydrochloride, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable developments in the use of H-Orn-OMe Dihydrochloride is its application in the synthesis of antimicrobial peptides (AMPs). Researchers have demonstrated that incorporating this compound into peptide backbones enhances their stability and bioavailability, making them more effective against drug-resistant bacterial strains. A 2023 study published in the Journal of Medicinal Chemistry reported that H-Orn-OMe Dihydrochloride-modified peptides exhibited improved membrane permeability and prolonged half-life in vivo, suggesting their potential as next-generation antibiotics.

In addition to its antimicrobial properties, H-Orn-OMe Dihydrochloride has been investigated for its role in cancer therapeutics. Recent preclinical studies have shown that peptides containing this compound can selectively target tumor cells by interacting with overexpressed receptors on their surfaces. For instance, a research team at the University of Tokyo successfully developed a peptide-drug conjugate using H-Orn-OMe Dihydrochloride as a linker, which demonstrated enhanced tumor accumulation and reduced off-target effects in mouse models of breast cancer.

The chemical properties of H-Orn-OMe Dihydrochloride (CAS: 40216-82-8) also make it a valuable tool in proteomics research. Its ability to facilitate selective labeling of proteins has been leveraged in mass spectrometry-based studies to identify protein-protein interactions and post-translational modifications. A recent publication in Analytical Chemistry detailed a novel labeling technique using H-Orn-OMe Dihydrochloride, which significantly improved the sensitivity and accuracy of protein quantification in complex biological samples.

Despite these promising advancements, challenges remain in the large-scale production and clinical translation of H-Orn-OMe Dihydrochloride-based therapeutics. Issues such as cost-effective synthesis, scalability, and regulatory compliance need to be addressed to fully realize its potential. However, ongoing research efforts, including the development of novel synthetic routes and formulation strategies, are expected to overcome these hurdles in the near future.

In conclusion, H-Orn-OMe Dihydrochloride (CAS: 40216-82-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from antimicrobial and anticancer therapies to advanced proteomics techniques, highlighting its broad utility. As research continues to uncover new uses and optimize existing applications, this compound is poised to play an increasingly important role in addressing unmet medical needs and advancing drug discovery.